Cas no 2228700-28-3 (3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol)

• Product Name: 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol
• CAS No: 2228700-28-3
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6496320
• PubChem ID: 165950031
• Update Time: 2025-05-22

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol
• EN300-1758312
• 2228700-28-3

• Inchi： 1S/C12H16OS/c1-9-7-11-8-10(3-2-6-14)4-5-12(11)13-9/h4-5,8-9,14H,2-3,6-7H2,1H3
• InChI Key： DHGQXAVJFDLLPV-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC2=C(C=1)CC(C)O2

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol

3-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Propane-1-Thiol: A Comprehensive Overview

3-(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol, also known by its CAS number 2228700-28-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a thiol derivative with a unique structure that combines a benzofuran moiety with a thiol group, making it versatile for various applications. Recent studies have highlighted its potential in areas such as bioconjugation, catalysis, and sensor development.

The molecular structure of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol consists of a benzofuran ring system substituted with a methyl group at the 2-position and a propane-thiol group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The benzofuran moiety is known for its aromatic stability and ability to participate in various chemical reactions, while the thiol group provides nucleophilic character and the potential for self-assembling monolayers.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through methods such as molecular coupling and direct thiolation. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications. For instance, researchers have explored its use in creating thiol-based polymers for advanced materials with tailored mechanical and thermal properties.

In terms of applications, 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol has shown promise in the field of biotechnology. Its ability to form stable bonds with proteins and other biomolecules has led to its use in developing biosensors and drug delivery systems. Additionally, its role in catalysis has been explored, particularly in asymmetric catalysis where its chiral environment can facilitate enantioselective reactions.

The compound's compatibility with various analytical techniques has also been a focus of recent studies. Techniques such as NMR spectroscopy, X-ray crystallography, and SERS (Surface-enhanced Raman spectroscopy) have been employed to elucidate its structural properties and interactions with other molecules. These insights have been instrumental in optimizing its use in practical applications.

In conclusion, 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol, with its CAS number 2228700-28-3 strong>, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and biotechnological tools.